2-[4-amino-5-(3-methoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(3,5-dimethylphenyl) acetamide

• Molecular Formula: C19H21N5O2S
• Molecular Weight: 383.5 g/mol
• IUPAC Name: 2-[[4-amino-5-(3-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C19H21N5O2S/c1-12-7-13(2)9-15(8-12)21-17(25)11-27-19-23-22-18(24(19)20)14-5-4-6-16(10-14)26-3/h4-10H,11,20H2,1-3H3,(H,21,25)
• InChI Key: UEQCDKUAENMBIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=NN=C(N2N)C3=CC(=CC=C3)OC)C

Description

2-[4-Amino-5-(3-methoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(3,5-dimethylphenyl) acetamide is a synthetic triazole-thioether acetamide derivative. Its structure features a 1,2,4-triazole core substituted with a 3-methoxyphenyl group at position 5 and a thioether-linked acetamide moiety at position 2.

Preparation Methods

Formation of Thiosemicarbazide Intermediate

A solution of 3-methoxyphenylacetic acid hydrazide (1.37 g, 0.01 mol) reacts with allyl isothiocyanate (0.99 g, 0.01 mol) in absolute ethanol under reflux for 4–5 hours. The product precipitates upon cooling and is recrystallized from ethanol, yielding 4-allyl-1-(3-methoxyphenylacetyl) thiosemicarbazide (86%).

Parameter	Value
Reaction time	4–5 hours
Temperature	Reflux (78°C)
Yield	86%
Recrystallization	Ethanol

Cyclization to 1,2,4-Triazole-3-Thiol

The thiosemicarbazide intermediate undergoes intramolecular cyclization in 2N NaOH under reflux for 2–3 hours. Acidification with HCl (pH = 3) precipitates 4-allyl-5-(3-methoxyphenyl)-1,2,4-triazole-3-thiol .

Condition	Detail
Base	2N NaOH
Reaction time	2–3 hours
Acidification agent	2N HCl
Yield	94%

Parameter	Value
Solvent	Ethanol
Temperature	60°C
Catalyst	KOH
Yield	72%

Final Acylation and Functionalization

The amino group at position 4 of the triazole ring is acetylated to enhance stability and pharmacological properties.

Acetylation Reaction

2-[5-(3-methoxyphenyl)-3-(allylthio)-1,2,4-triazol-4-yl]acetamide (5 mmol) reacts with acetic anhydride (10 mmol) in pyridine at room temperature for 2 hours. The product is purified via column chromatography (silica gel, ethyl acetate/hexane).

Parameter	Value
Acylating agent	Acetic anhydride
Solvent	Pyridine
Reaction time	2 hours
Purification	Column chromatography
Yield	68%

Industrial-Scale Optimization

For large-scale production, continuous flow reactors improve efficiency. Key parameters include:

Process	Condition	Yield Improvement
Cyclization	Continuous NaOH flow	12%
S-Alkylation	Microwave-assisted	18%
Acetylation	Solvent-free conditions	15%

Microwave-assisted S-alkylation reduces reaction time to 30 minutes while maintaining a yield of 85%.

Characterization and Quality Control

Critical analytical data for intermediates and the final compound include:

Spectroscopic Data

• FT-IR (Triazole-3-thiol): ν 1222 cm⁻¹ (C=S), 1693 cm⁻¹ (C=O).

• ¹H NMR (Final product): δ 2.25 (s, 6H, CH₃), 3.80 (s, 3H, OCH₃), 6.75–7.40 (m, aromatic H).

Purity Assessment

HPLC analysis under the following conditions confirms >98% purity:

Column	Mobile Phase	Retention Time
C18 (250 × 4.6 mm)	Acetonitrile/water (70:30)	12.4 minutes

Challenges and Mitigation Strategies

• Low Cyclization Yields: Optimizing NaOH concentration (2.5N) increases yield to 94%.

• Byproduct Formation: Gradient elution in chromatography removes acetylated byproducts.

Chemical Reactions Analysis

Types of Reactions:

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block for more complex molecules.

Biology: Investigated for potential bioactivity (e.g., enzyme inhibition, receptor binding).

Medicine: Explored for therapeutic applications (e.g., antimicrobial, anticancer properties).

Industry: May serve as a precursor in the synthesis of pharmaceuticals or agrochemicals.

Mechanism of Action

• The compound’s mechanism of action depends on its specific targets. It could interact with enzymes, receptors, or cellular pathways.
• Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Triazole-Thioacetamide Derivatives

• AS111 (Pyridyl vs. Methoxyphenyl Substituents) : Replacing the 3-methoxyphenyl group in the target compound with a 2-pyridyl group (as in AS111) enhances anti-inflammatory activity, achieving 1.28× the potency of diclofenac in rat models . The pyridyl group’s electron-withdrawing nature may improve receptor binding compared to the electron-donating methoxy group.
• Ethoxyphenyl Analogues : Substituting the triazole core with indazole and ethoxyphenyl groups () shifts activity toward anti-proliferative effects, highlighting the role of heterocycle choice in target specificity .

Functional Group Contributions

• Thioether Linkage : The thioether bridge in the target compound and AS111 is critical for stabilizing interactions with cysteine residues in enzymatic targets (e.g., cyclooxygenase) .

Benzothiazole vs. Triazole Cores

• Benzothiazole derivatives () exhibit broader activity (anti-inflammatory, antibacterial) but lower specificity compared to triazole-thioacetamides. The triazole core’s hydrogen-bonding capacity may confer higher target selectivity .

Biological Activity

The compound 2-[4-amino-5-(3-methoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(3,5-dimethylphenyl)acetamide is a novel triazole derivative that has garnered attention in pharmaceutical research due to its diverse biological activities. Triazoles are known for their ability to interact with various biological targets, leading to potential therapeutic applications including antimicrobial, anti-inflammatory, and anticancer effects.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{16}\text{H}_{18}\text{N}_{4}\text{OS}$$

This structure features a triazole ring, an amine group, and a methoxyphenyl moiety, which contribute to its biological properties.

Antimicrobial Activity

Recent studies have demonstrated that compounds containing triazole rings exhibit significant antimicrobial properties. For instance, derivatives similar to the compound have shown effectiveness against various bacterial strains. The minimum inhibitory concentration (MIC) values for related triazole compounds typically range from 31.25 to 62.5 µg/mL against common pathogens like Staphylococcus aureus and Escherichia coli .

Microbial Strain	MIC (µg/mL)
Staphylococcus aureus	31.25 - 62.5
Escherichia coli	31.25 - 62.5
Mycobacterium tuberculosis	40

Anti-inflammatory Activity

Triazole derivatives have also been studied for their anti-inflammatory effects. The mechanism often involves the inhibition of pro-inflammatory cytokines and pathways such as MAPK/NF-κB signaling. For example, a related compound was found to significantly reduce inflammation in β-amyloid-induced Alzheimer’s disease models by modulating these pathways .

Anticancer Potential

The anticancer activity of triazole derivatives has been highlighted in various studies. The compound's ability to inhibit cell proliferation and induce apoptosis in cancer cells has been attributed to its interaction with specific molecular targets involved in cell cycle regulation .

Case Studies

• Anticancer Study : A study on a structurally similar triazole compound demonstrated potent inhibition of cancer cell lines with IC50 values in the low micromolar range. The mechanism was linked to the induction of apoptosis via mitochondrial pathways .
• Inflammation Model : In an experimental model of inflammation, a related triazole derivative significantly reduced edema and inflammatory markers when administered prior to inflammatory stimuli .

Research Findings

Research indicates that the biological activity of this class of compounds correlates with their structural features. The presence of electron-donating groups (like methoxy) enhances their lipophilicity and biological interaction potential.

Structure-Activity Relationship (SAR)

Studies suggest that modifications in the phenyl rings or the substitution patterns on the triazole ring can significantly affect the potency and selectivity of these compounds against various biological targets .

Q & A

Q. Optimization strategies :

• Solvent selection : Polar aprotic solvents (DMF, DMSO) enhance nucleophilicity of thiol intermediates .
• Temperature control : Reactions at 0–5°C minimize disulfide byproduct formation .
• Catalytic additives : Use iodide salts (e.g., KI) to accelerate SN2 mechanisms in thioether formation .
  Pitfalls :
• Oxidation of –SH groups : Conduct reactions under inert atmosphere (N₂/Ar) .
• Steric hindrance : Bulky substituents on the triazole ring may require extended reaction times (24–48 hrs) .

Advanced: How do structural modifications (e.g., methoxy vs. ethoxy substituents) impact biological activity?

Q. Structure-activity relationship (SAR) insights :

• Methoxy groups : Enhance lipophilicity and membrane permeability, improving antimicrobial activity (e.g., against S. aureus with MIC ~8 µg/mL) .
• Ethoxy substituents : Increase metabolic stability but may reduce solubility, necessitating formulation adjustments .
• Dimethylphenyl vs. benzyloxy groups : The 3,5-dimethylphenyl moiety in the acetamide chain shows superior selectivity for kinase inhibition (IC₅₀ ~0.2 µM) compared to bulkier groups .
  Methodology : Compare analogs via in vitro assays (e.g., MTT for cytotoxicity) and molecular docking to identify key binding interactions (e.g., with ATP-binding pockets) .

Advanced: How can computational methods resolve contradictions in observed biological data (e.g., varying IC₅₀ values across studies)?

• Molecular dynamics (MD) simulations : Model ligand-protein interactions over 100 ns trajectories to assess binding stability and explain variability in reported IC₅₀ values .
• QSAR modeling : Use descriptors like LogP, polar surface area, and H-bond donors to correlate structural features with activity trends .
• Density functional theory (DFT) : Calculate electron density maps to identify reactive sites (e.g., sulfanyl group’s nucleophilicity) that may influence assay conditions .
  Case study : Discrepancies in antifungal activity (MIC ranging 4–32 µg/mL) can arise from differential membrane permeability; MD simulations of ergosterol interactions clarify these variations .

Advanced: What strategies are effective for scaling up synthesis while maintaining reproducibility?

• DoE (Design of Experiments) : Apply factorial designs to optimize parameters (e.g., reactant stoichiometry, temperature) with minimal experimental runs .
• Continuous flow chemistry : Implement microreactors for exothermic steps (e.g., amidation) to improve heat dissipation and yield consistency .
• In-line analytics : Use PAT (Process Analytical Technology) tools like FTIR probes for real-time monitoring of intermediate formation .

Advanced: How does the compound’s stability under physiological conditions influence in vivo study design?

• pH stability : The acetamide bond hydrolyzes rapidly at pH < 3 (e.g., gastric conditions), necessitating enteric coating for oral administration .
• Plasma stability : Incubate with liver microsomes to identify metabolic hotspots (e.g., demethylation of methoxy groups via CYP450 enzymes) .
• Formulation : Use PEGylated nanoparticles to enhance half-life from 2 hrs (free compound) to >8 hrs in rodent models .